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Introduction
Dilithium azelate, the dilithium salt of nonanedioic acid (azelaic acid), is a chemical compound

with established applications in industrial chemistry, primarily as a co-thickener in the

production of high-performance lithium complex greases.[1][2] Its bifunctional nature, arising

from the two carboxylate groups, allows it to form stable complexes that enhance the thermal

and mechanical properties of lubricating greases.[1] While its primary use is in materials

science, the parent molecule, azelaic acid, possesses known biological activities, suggesting

potential, albeit largely unexplored, avenues for dilithium azelate in other fields, including drug

development.[3]

This technical guide provides a comprehensive overview of the known chemical properties of

dilithium azelate, with a focus on quantitative data, experimental protocols for its synthesis,

and a discussion of its spectral and thermal characteristics.

Chemical and Physical Properties
Dilithium azelate is typically described as a white or off-white solid.[1] There is some variability

in the reported physical properties, which is common for chemical data from different

commercial suppliers. A summary of the available quantitative data is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₉H₁₄Li₂O₄ [1][4][5][6]

Molecular Weight 200.09 g/mol [1][5]

CAS Number 38900-29-7 [1][4][5][6]

Appearance White to off-white solid/powder [1]

Melting Point 160.5 °C [1]

Boiling Point 370.5 °C at 760 mmHg [1]

Density 1.131 g/cm³ [1]

Flash Point 192.1 °C [1]

Solubility

Information not readily

available. The parent azelaic

acid is slightly soluble in water.

LogP -0.78310 [1]

Synthesis of Dilithium Azelate
The primary documented synthesis of dilithium azelate is an in-situ reaction during the

production of lithium complex greases. This process involves the neutralization of azelaic acid

with a lithium base, typically lithium hydroxide, in a base oil medium.

Experimental Protocol: In-Situ Synthesis in a Grease
Matrix
The following is a generalized experimental protocol derived from patent literature for the

laboratory-scale synthesis of a lithium complex grease containing dilithium azelate.

Materials:

Azelaic acid

12-hydroxystearic acid (optional, for complex grease formation)
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Lithium hydroxide monohydrate (LiOH·H₂O)

Base oil (e.g., mineral oil)

Reaction kettle equipped with a stirrer and heating mantle

Thermometer

Procedure:

Charging the Reactor: Charge the reaction kettle with the desired amount of base oil.

Dissolution of Acids: Add azelaic acid and, if applicable, 12-hydroxystearic acid to the base

oil. Heat the mixture to 80-90 °C with continuous stirring until the acids are completely

dissolved.

Saponification: Prepare an aqueous solution of lithium hydroxide monohydrate. Slowly add

the lithium hydroxide solution to the hot oil-acid mixture. The reaction is exothermic.

Dehydration: Increase the temperature of the mixture to 140-160 °C to drive off the water

from the reaction and the lithium hydroxide solution. This step is crucial for the formation of

the grease structure.

Heating to Top Temperature: After dehydration, the temperature is further raised to 200-220

°C to ensure complete reaction and the formation of a homogeneous soap melt.

Cooling and Milling: The mixture is then cooled in a controlled manner. During cooling, the

lithium soaps, including dilithium azelate, crystallize to form the grease's fibrous thickener

structure. The final product is often milled to achieve the desired consistency.

Logical Relationship of Synthesis Steps
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Figure 1: Generalized Workflow for the In-Situ Synthesis of Dilithium Azelate
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Caption: Generalized workflow for the in-situ synthesis of dilithium azelate.

Spectral Properties
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Detailed experimental spectra (¹H NMR, ¹³C NMR, FTIR) for pure, isolated dilithium azelate
are not readily available in the public domain. However, the expected spectral characteristics

can be inferred from the known behavior of similar metal carboxylates.

Infrared (IR) Spectroscopy
The formation of a carboxylate salt from a carboxylic acid results in a characteristic shift in the

carbonyl stretching frequency. For dilithium azelate, the key IR absorptions are expected to

be:

Asymmetric COO⁻ Stretch: A strong band is anticipated in the region of 1550-1610 cm⁻¹.

This is a shift from the C=O stretch of the parent azelaic acid, which occurs at a higher

frequency (typically around 1700 cm⁻¹).

Symmetric COO⁻ Stretch: A weaker band is expected between 1400-1450 cm⁻¹.

The presence of these two distinct peaks, and the disappearance of the broad O-H stretch from

the carboxylic acid, would confirm the formation of the dilithium salt.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific ¹H and ¹³C NMR data for dilithium azelate were not found in the reviewed literature.

However, the spectra would be expected to reflect the symmetrical nature of the azelate

dianion.

¹H NMR: The proton signals would be expected to be similar to those of azelaic acid, with

slight upfield or downfield shifts due to the change in the electronic environment at the

carboxylate ends. The acidic proton signal of the carboxylic acid would be absent.

¹³C NMR: The most significant change would be observed for the carbonyl carbon. In the

parent acid, this signal is typically around 175-180 ppm. In the salt, this signal is expected to

shift, and due to the symmetry of the dianion, a single signal would be expected for both

carboxylate carbons. The aliphatic carbon signals would likely experience minor shifts.

Thermal Properties
While specific TGA/DTA data for dilithium azelate is not available, the thermal stability of

lithium dicarboxylates is a subject of interest, particularly in the context of materials for lithium-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.researchgate.net/profile/John-Monhemius/publication/257130784_Infrared_spectroscopy_of_metal_carboxylates_II_Analysis_of_FeIII_Ni_and_Zn_carboxylate_solutions/links/5a0bfa650f7e9b0cc025c380/Infrared-spectroscopy-of-metal-carboxylates-II-Analysis-of-FeIII-Ni-and-Zn-carboxylate-solutions.pdf
https://www.911metallurgist.com/blog/ir-infrared-absorption-bands-carboxylate/
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ion batteries.[9] Generally, the thermal decomposition of such salts involves the loss of carbon

dioxide and the formation of lithium carbonate, which itself decomposes at higher

temperatures.[10][11]

A generalized experimental protocol for the thermal analysis of a solid sample like dilithium
azelate is as follows:

Experimental Protocol: Thermogravimetric Analysis (TGA)

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of finely powdered

dilithium azelate into a tared TGA crucible (e.g., alumina or platinum).

Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow

rate.

Temperature Program: Heat the sample from ambient temperature to a final temperature

(e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: Record the sample mass as a function of temperature. The resulting plot of

mass vs. temperature is the TGA curve. The derivative of this curve can also be plotted to

identify the temperatures of maximum mass loss rate.

Logical Relationship for Thermal Analysis
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Figure 2: Logical Flow of Thermal Analysis
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Caption: Logical flow of thermal analysis for dilithium azelate.

Applications and Potential Research Directions
The primary established application of dilithium azelate is as a complexing agent in lithium

greases, where it contributes to a higher dropping point and improved thermal stability.[1] It is

also mentioned as being used in organic synthesis as a catalyst or reagent.[1]

Given the dermatological applications of its parent compound, azelaic acid (used in the

treatment of acne and rosacea), there is a potential for exploring the biological activity of

dilithium azelate.[3] However, there is currently no readily available literature on its use in drug

development or its interaction with biological signaling pathways. Future research could

investigate its solubility in pharmaceutically acceptable solvents, its skin permeability, and its

potential as a more soluble alternative to azelaic acid in topical formulations.
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Conclusion
Dilithium azelate is a compound with well-defined, albeit niche, industrial applications. Its

chemical and physical properties are cataloged, though with some inconsistencies in reported

values. The synthesis is understood primarily within the context of in-situ industrial processes.

A significant gap in the scientific literature exists regarding detailed spectroscopic and thermal

analysis data for the pure compound. Further research is warranted to fully characterize this

molecule, which may open up new avenues for its application beyond its current use in

lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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